Cas no 14964-03-5 (3,14-Dihydroxy 14β-Estra-1,3,5(10)-trien-17-one)

3,14-Dihydroxy 14β-Estra-1,3,5(10)-trien-17-one structure
14964-03-5 structure
Product name:3,14-Dihydroxy 14β-Estra-1,3,5(10)-trien-17-one
CAS No:14964-03-5
MF:C18H22O3
MW:286.36548
CID:1065325
PubChem ID:124307604

3,14-Dihydroxy 14β-Estra-1,3,5(10)-trien-17-one Chemical and Physical Properties

Names and Identifiers

    • 3,14-Dihydroxy 14β-Estra-1,3,5(10)-trien-17-one
    • 3,14-Dihydroxy 14
    • 14964-03-5
    • 3,14-Dihydroxy 14beta-Estra-1,3,5(10)-trien-17-one
    • A-Estra-1,3,5(10)-trien-17-one
    • DB-228417
    • (8R,9S,13S,14S)-3,14-dihydroxy-13-methyl-6,7,8,9,11,12,15,16-octahydrocyclopenta[a]phenanthren-17-one
    • Inchi: InChI=1S/C18H22O3/c1-17-8-6-14-13-4-3-12(19)10-11(13)2-5-15(14)18(17,21)9-7-16(17)20/h3-4,10,14-15,19,21H,2,5-9H2,1H3/t14-,15-,17-,18+/m1/s1
    • InChI Key: AEJPUEILJPVYOZ-AHCXZYCDSA-N
    • SMILES: CC12CCC3C(C1(CCC2=O)O)CCC4=C3C=CC(=C4)O

Computed Properties

  • Exact Mass: 286.15689456g/mol
  • Monoisotopic Mass: 286.15689456g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 0
  • Complexity: 461
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 4
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 57.5Ų

3,14-Dihydroxy 14β-Estra-1,3,5(10)-trien-17-one Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
TRC
D446465-10mg
3,14-Dihydroxy 14β-Estra-1,3,5(10)-trien-17-one
14964-03-5
10mg
$ 9225.00 2023-04-17
TRC
D446465-25mg
3,14-Dihydroxy 14β-Estra-1,3,5(10)-trien-17-one
14964-03-5
25mg
$ 11274.00 2023-04-17
TRC
D446465-50mg
3,14-Dihydroxy 14β-Estra-1,3,5(10)-trien-17-one
14964-03-5
50mg
$ 14683.00 2023-04-17

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